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Abstract

AC1903 is a small molecule inhibitor of the Transient Receptor Potential Canonical 5 (TRPC5)
channel, a non-selective cation channel implicated in the pathogenesis of progressive kidney
diseases. This technical guide provides an in-depth analysis of the therapeutic potential of
AC1903, focusing on its mechanism of action, preclinical efficacy in animal models of focal
segmental glomerulosclerosis (FSGS), and its protective effects on podocytes, the specialized
cells of the kidney glomerulus. This document synthesizes key quantitative data, details
experimental methodologies from pivotal studies, and presents visual representations of
signaling pathways and experimental workflows to facilitate a comprehensive understanding of
AC1903 for research and drug development purposes.

Introduction

Chronic kidney disease (CKD) is a growing global health concern, with focal segmental
glomerulosclerosis (FSGS) being a significant cause of nephrotic syndrome and progression to
end-stage renal disease. The pathogenesis of FSGS is complex, with podocyte injury and loss
being a central feature. The TRPC5 channel, a calcium-permeable ion channel expressed in
podocytes, has emerged as a key mediator of podocyte cytoskeletal disruption and apoptosis.
AC1903 has been identified as a selective inhibitor of TRPC5, offering a promising therapeutic
strategy to protect podocytes and ameliorate proteinuric kidney disease.[1][2]
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Mechanism of Action

AC1903 is a selective blocker of the TRPC5 ion channel. Its inhibitory activity has been
characterized through electrophysiological studies, demonstrating a dose-dependent blockade
of TRPC5-mediated currents. While initially reported to be selective for TRPC5 over other
TRPC channels like TRPC4 and TRPCS6, further studies have indicated a broader inhibitory
profile against multiple TRPC channels. The primary therapeutic hypothesis for AC1903
revolves around its ability to inhibit aberrant TRPC5 activity in podocytes, thereby preventing
the downstream signaling cascades that lead to cellular injury and death.

Signaling Pathway of AC1903 in Podocyte Protection
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Culture HEK293 cells
expressing TRPC5

'

Prepare internal and
external solutions

'

Pull and fill
patch pipettes

'

Establish GQ seal and
whole-cell configuration

'

Record baseline
current

'

Apply TRPCS5 agonist
(e.g., Riluzole)

'

Apply AC1903 at
varying concentrations

'

Record inhibited
current

'

Analyze data and
determine IC50

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Induce FSGS in rats
(e.g., High-salt diet, PAN injection)

'

Randomly assign rats to
Vehicle or AC1903 group

'

Administer Vehicle or AC1903
(50 mg/kg, i.p., twice daily)

'

Monitor animal health and
body weight

'

Y

Sacrifice animals and
harvest kidneys

Collect 24-hour urine for
proteinuria analysis

'

Perform histological analysis
(PAS, Toluidine blue)

Immunohistochemistry for

podocyte markers (e.g., WT1)

'

Analyze proteinuria, podocyte
number, and histology scores
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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